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Compound of Interest

Compound Name: Pentyl heptanoate

Cat. No.: B1596170 Get Quote

An In-depth Technical Guide to the Physical Properties of Pentyl Heptanoate

This guide provides a comprehensive overview of the key physical properties of pentyl
heptanoate, with a specific focus on its boiling and melting points. The information is tailored

for researchers, scientists, and drug development professionals, offering detailed experimental

protocols and a clear presentation of data.

Pentyl Heptanoate: An Overview
Pentyl heptanoate (CAS No. 7493-82-5) is a fatty acid ester, an organic compound formed

from the esterification of heptanoic acid and pentanol.[1] It is also known as amyl heptanoate. It

belongs to the class of carboxylic acid esters and is recognized for its characteristic fruity

aroma.

Physical Properties
The primary physical properties of pentyl heptanoate are summarized in the table below.

These values are critical for a variety of applications, including purification, formulation, and

safety assessments.
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Property Value Source

Boiling Point 245-246 °C [1]

245.4 °C [2]

Melting Point -49.5 °C [1]

-50 °C [2][3]

Experimental Protocols for a Physical Property
Determination
The determination of accurate boiling and melting points is fundamental in chemical analysis

for identifying and assessing the purity of a compound.[4][5]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] For pure compounds, this is a distinct temperature, while impurities can cause it to

occur over a range.

A common and effective method for determining the boiling point of a liquid is through

distillation.[7]

Apparatus Setup: A distillation apparatus is assembled, which typically includes a distillation

flask, a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor as it passes into the condenser.

Procedure:

The liquid sample (pentyl heptanoate) is placed in the distillation flask along with boiling

chips to ensure smooth boiling.

The flask is heated, and as the liquid boils, its vapor rises and envelops the thermometer

bulb.
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The temperature reading that remains constant during the distillation process is recorded

as the boiling point.[7]

For smaller sample volumes, a micro boiling point determination can be performed using a

capillary tube.[6][8][9]

Apparatus Setup: A small test tube containing a few milliliters of the sample is fitted with a

thermometer. A capillary tube, sealed at one end, is inverted and placed within the test tube.

Procedure:

The apparatus is gently heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heat is then removed, and the liquid is allowed to cool.

The temperature at which the liquid is drawn into the capillary tube is recorded as the

boiling point.[8]

Melting Point Determination
The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs at a sharp, well-defined temperature.[4] Impurities typically lower

the melting point and broaden the melting range.[4][5]

This is the most common technique for determining the melting point of a solid organic

compound.[4][10]

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube that is sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus, which can be a heated oil bath (like a Thiele tube) or a metal block.[4]

Procedure:
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The apparatus is heated slowly and steadily.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has melted is recorded as the end of the

melting range.[4]

DSC is a thermoanalytical technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

Procedure:

A small, weighed amount of the sample is placed in a sealed pan.

The sample and a reference pan are heated at a controlled rate.

The temperature at which an endothermic peak is observed, corresponding to the heat

absorbed during melting, is taken as the melting point.[10]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a chemical compound like pentyl heptanoate.
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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